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Compound of Interest

Compound Name: 4-(2-Cyclopropoxyethoxy)phenol

Cat. No.: B1527771

CAS Number: 63659-16-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Cyclopropoxyethoxy)phenol is a phenolic ether of significant interest in the
pharmaceutical industry, primarily recognized as a key intermediate and impurity in the
synthesis of Betaxlol, a selective beta-1 adrenergic receptor blocker used in the treatment of
hypertension and glaucoma.[1][2][3] The unique structural features of this molecule, namely the
phenolic hydroxyl group and the cyclopropoxyethoxy side chain, impart specific chemical
properties that are crucial for its role as a building block in organic synthesis. The presence of
the cyclopropyl moiety is particularly noteworthy, as this functional group is increasingly utilized
in medicinal chemistry to enhance metabolic stability, potency, and to reduce off-target effects.
[4] This guide provides a comprehensive overview of the synthesis, properties, and handling of
4-(2-Cyclopropoxyethoxy)phenol, offering valuable insights for professionals in drug
discovery and development.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(2-Cyclopropoxyethoxy)phenol is
presented in the table below. These properties are essential for understanding the compound's
behavior in various chemical and biological systems.
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Property Value Source
CAS Number 63659-16-5 [5]
Molecular Formula C12H1602 [1][2]
Molecular Weight 192.25 g/mol [2][5]
Appearance Colo'rless. to Light Yellow Oil to 2]
Semi-Solid

Boiling Point (Predicted) 304.4+17.0°C [2]
Density (Predicted) 1.112 + 0.06 g/cm?3 [2]

pKa (Predicted) 10.01 £ 0.15 [2]

B Slightly soluble in Chloroform,
Solubility [2]
DMSO, and Methanol

Synthesis Methodologies

The synthesis of 4-(2-Cyclopropoxyethoxy)phenol typically involves the etherification of a
substituted phenol. The Williamson ether synthesis is a prominent method employed for this
transformation, which involves the reaction of an alkoxide with a primary alkyl halide.[6][7][8][9]
[10] Several synthetic routes have been described, often starting from readily available
precursors like p-hydroxyphenylethanol or protected p-halophenols.

Method 1: Direct Etherification of p-
Hydroxyphenylethanol

This approach is a straightforward method that involves the direct reaction of p-
hydroxyphenylethanol with a cyclopropylmethyl halide in the presence of a base.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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